N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide
Overview
Description
N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide, also known as DFB-T, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide involves the inhibition of specific enzymes and proteins involved in various biological processes. In cancer research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide inhibits the activity of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair and cell survival. In Alzheimer's disease research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide inhibits the activity of beta-secretase, an enzyme involved in the production of amyloid-beta. In inflammation research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide inhibits the activity of nuclear factor-kappa B (NF-kB), a protein involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide are dependent on the specific biological process it targets. In cancer research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide inhibits the growth of cancer cells and induces cell death. In Alzheimer's disease research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide reduces the accumulation of amyloid-beta and improves cognitive function. In inflammation research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide reduces the production of inflammatory cytokines and reduces inflammation.
Advantages and Limitations for Lab Experiments
N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide has several advantages for lab experiments, including its specificity for specific enzymes and proteins, its ability to inhibit biological processes, and its potential for therapeutic applications. However, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide also has limitations, including its complex synthesis method, its potential toxicity, and its limited availability.
Future Directions
N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide has several potential future directions, including its development as a therapeutic agent for cancer, Alzheimer's disease, and inflammation. Additionally, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide could be used as a tool for studying specific biological processes and enzymes. Further research is needed to fully understand the potential applications of N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide and to address its limitations.
Conclusion
N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide is a chemical compound that has shown potential applications in various scientific research fields. Its specificity for specific enzymes and proteins, its ability to inhibit biological processes, and its potential for therapeutic applications make it a promising compound for future research. However, further research is needed to fully understand its potential applications and to address its limitations.
Scientific Research Applications
N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide has shown potential applications in various scientific research fields such as cancer, Alzheimer's disease, and inflammation. In cancer research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cancer cell proliferation. In Alzheimer's disease research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide has been shown to reduce the accumulation of amyloid-beta, a protein associated with the development of Alzheimer's disease. In inflammation research, N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide has been shown to reduce the production of inflammatory cytokines.
properties
IUPAC Name |
N-[(2,4-difluorophenyl)methyl]-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F2N4OS/c1-10-3-2-4-15(21-10)23-17-22-14(9-25-17)16(24)20-8-11-5-6-12(18)7-13(11)19/h2-7,9H,8H2,1H3,(H,20,24)(H,21,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAYNXSBWXDVJSE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC2=NC(=CS2)C(=O)NCC3=C(C=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F2N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-difluorobenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methylphenyl)acetamide](/img/structure/B3405090.png)
![N-(5-chloro-2-methoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide](/img/structure/B3405096.png)
![N-(2,5-dimethylphenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide](/img/structure/B3405097.png)
![2-{2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2,4-difluorobenzyl)acetamide](/img/structure/B3405098.png)
![2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethanone](/img/structure/B3405112.png)
![N-(4-chloro-2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide](/img/structure/B3405117.png)
![N-(2-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide](/img/structure/B3405121.png)
![2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-fluoro-4-methylphenyl)acetamide](/img/structure/B3405126.png)
![(NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium](/img/structure/B3405130.png)
![4,6-Difluoro-2-((1-((2-methoxyphenyl)sulfonyl)piperidin-4-yl)oxy)benzo[d]thiazole](/img/structure/B3405154.png)
![2-(Benzylthio)-1-(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone](/img/structure/B3405178.png)